2-{1-[(Tert-butoxy)carbonyl]azetidin-3-yl}-2-methoxyacetic acid

• IUPAC Name: 2-methoxy-2-[1-[(2-methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]acetic acid
• InChI: InChI=1S/C11H19NO5/c1-11(2,3)17-10(15)12-5-7(6-12)8(16-4)9(13)14/h7-8H,5-6H2,1-4H3,(H,13,14)
• InChI Key: MATRGPGDSFXZAU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C1)C(C(=O)O)OC
• Molecular Formula: C11H19NO5
• Molecular Weight: 245.27 g/mol

Description

Molecular Structure Analysis

The molecular weight of “2-{1-[(Tert-butoxy)carbonyl]azetidin-3-yl}-2-methoxyacetic acid” is 245.28. The IUPAC name is 2-(1-(tert-butoxycarbonyl)azetidin-3-yl)-2-methoxyacetic acid. The InChI code is 1S/C11H19NO5/c1-11(2,3)17-10(15)12-5-7(6-12)8(16-4)9(13)14/h7-8H,5-6H2,1-4H3,(H,13,14).

It is stored at room temperature.

Scientific Research Applications

Synthesis of Novel Antibiotics

Research has demonstrated the potential of derivatives of azetidinyl compounds in synthesizing new classes of antibiotics. For instance, the synthesis of substituted [[3(S)-(acylamino)-2-oxo-1-azetidinyl]oxy]acetic acids has been detailed, leading to compounds that exhibit significant antimicrobial activity predominantly against Gram-negative bacteria (Woulfe & Miller, 1985). This showcases the compound's role in developing heteroatom-activated beta-lactam antibiotics, critical for addressing antibiotic resistance.

Advanced Drug Synthesis

The compound is instrumental in the synthesis of complex drug molecules. For example, its derivatives have been utilized in the preparation of indoles and oxindoles, which are valuable in medicinal chemistry for their pharmacological properties (Clark et al., 1991). The versatility in synthetic applications signifies its importance in drug development and the exploration of new therapeutic agents.

Development of Antimicrobial Agents

Azetidinones, closely related to 2-{1-[(Tert-butoxy)carbonyl]azetidin-3-yl}-2-methoxyacetic acid, have been synthesized and evaluated for their antimicrobial activities. A study on benzothiazole-substituted β-lactam hybrids revealed moderate antimicrobial activities against a broad spectrum of bacterial strains, indicating the compound's potential in creating new antimicrobial agents (Alborz et al., 2018).

Chemical Synthesis Methodologies

This compound also plays a crucial role in developing novel chemical synthesis methodologies. For example, the synthesis of 3-carboxymethyleneazetidinones from reactions involving the potassium salt of 4,4′-bis(thioethoxy)-3-butenoic acid and a number of Schiff bases highlights its utility in creating new chemical entities with potential biological activities (Hinz & Just, 1987).

Safety and Hazards

The compound has a GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.